Cas no 139614-51-0 (2,4-Pentanedione, 1-(1H-benzimidazol-2-yl)-)

• Product Name: 2,4-Pentanedione, 1-(1H-benzimidazol-2-yl)-
• CAS No: 139614-51-0
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 1289266
• Update Time: 2024-08-03

2,4-Pentanedione, 1-(1H-benzimidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 1-(1H-benzimidazol-2-yl)-

• Inchi： 1S/C12H12N2O2/c1-8(15)6-9(16)7-12-13-10-4-2-3-5-11(10)14-12/h2-5H,6-7H2,1H3,(H,13,14)
• InChI Key： ZNDQFVAALVGXMW-UHFFFAOYSA-N
• SMILES： C(C1NC2=CC=CC=C2N=1)C(=O)CC(=O)C

Computed Properties

• Exact Mass: 216.08996

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• Boiling Point: 458.8±25.0 °C(Predicted)
• PSA: 62.82
• pka: 8.27±0.10(Predicted)